Cas no 23137-42-0 (1-cyclohexyl-3,3-dimethylbutan-2-one)

• Product Name: 1-cyclohexyl-3,3-dimethylbutan-2-one
• CAS No: 23137-42-0
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 3253161
• PubChem ID: 13087929
• Update Time: 2025-06-30

1-cyclohexyl-3,3-dimethylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-BUTANONE, 1-CYCLOHEXYL-3,3-DIMETHYL-
• 1-cyclohexyl-3,3-dimethylbutan-2-one
• CS-0261213
• EN300-77659
• AKOS011915361
• Z992966538
• 23137-42-0
• F83378
• SCHEMBL8242270
• YAA13742

• Inchi： 1S/C12H22O/c1-12(2,3)11(13)9-10-7-5-4-6-8-10/h10H,4-9H2,1-3H3
• InChI Key： YKMNILHGXBTYGB-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)CC1CCCCC1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 0.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 223.9±8.0 °C at 760 mmHg
• Flash Point: 72.7±12.1 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-cyclohexyl-3,3-dimethylbutan-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-cyclohexyl-3,3-dimethylbutan-2-one

Professional Introduction to Compound with CAS No. 23137-42-0 and Product Name: 1-cyclohexyl-3,3-dimethylbutan-2-one

The compound with the CAS number 23137-42-0 is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. Its systematic name, 1-cyclohexyl-3,3-dimethylbutan-2-one, provides a detailed insight into its molecular structure, which consists of a cyclohexyl group attached to a butanone backbone with two methyl substituents at the third carbon position. This unique structural configuration imparts distinct chemical properties that make it a valuable intermediate in various synthetic applications.

One of the most compelling aspects of this compound is its utility in the synthesis of more complex molecules. The presence of the ketone functional group (C=O) and the cyclohexyl moiety allows for a wide range of chemical reactions, including condensation, oxidation, and reduction processes. These reactions are fundamental in the development of pharmaceuticals, where precise molecular modifications can lead to enhanced biological activity. Recent studies have highlighted the compound's role in the synthesis of novel heterocyclic compounds, which are increasingly being explored for their potential therapeutic effects.

The 1-cyclohexyl-3,3-dimethylbutan-2-one molecule has also been investigated for its role in catalytic processes. The steric hindrance provided by the cyclohexyl group and the bulky methyl substituents can influence the selectivity and efficiency of catalytic reactions. This has led to its use in asymmetric synthesis, where enantioselective transformations are crucial for producing chiral drugs with high specificity. The compound's ability to act as a ligand or a substrate in transition metal catalysis has been particularly noteworthy, with researchers exploring its potential in cross-coupling reactions and hydrogenation processes.

In the realm of pharmaceutical research, the 1-cyclohexyl-3,3-dimethylbutan-2-one derivative has shown promise as a precursor for bioactive molecules. The structural framework of this compound can be modified to develop new drug candidates targeting various diseases. For instance, derivatives of this molecule have been explored for their anti-inflammatory and analgesic properties. The cyclohexyl ring provides a stable scaffold that can be functionalized to interact with biological targets, while the ketone group serves as a versatile handle for further chemical manipulation.

Recent advancements in computational chemistry have also shed light on the reactivity and stability of 1-cyclohexyl-3,3-dimethylbutan-2-one. Molecular modeling studies have predicted its behavior in different reaction conditions, helping researchers optimize synthetic routes. These computational insights have been complemented by experimental validations, confirming the theoretical predictions and paving the way for more efficient synthetic strategies. The integration of experimental data with computational methods has been instrumental in understanding the mechanistic aspects of reactions involving this compound.

The compound's significance extends beyond academic research into industrial applications. Its role as an intermediate in fine chemical synthesis has made it valuable for manufacturers producing high-purity chemicals used in various industries. The demand for specialized organic molecules like 1-cyclohexyl-3,3-dimethylbutan-2-one continues to grow as industries seek innovative solutions for complex chemical challenges. The compound's versatility and reliability have positioned it as a cornerstone in modern chemical synthesis.

Future research directions for 1-cyclohexyl-3,3-dimethylbutan-2-one include exploring its potential in green chemistry initiatives. The development of sustainable synthetic routes that minimize waste and energy consumption is a critical focus in contemporary chemical research. Innovations such as catalytic processes that utilize this compound could contribute significantly to reducing the environmental impact of chemical manufacturing. Additionally, investigating its role in biodegradable materials could open new avenues for applications in environmentally friendly products.

In conclusion, 1-cyclohexyl-3,3-dimethylbutan-2-one (CAS No. 23137-42-0) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and industrial chemistry. Its unique structural features make it an indispensable tool for researchers and chemists seeking to develop novel molecules with enhanced functionality. As scientific understanding advances and new technologies emerge, the potential uses for this compound are likely to expand further, solidifying its importance in the ever-evolving landscape of chemical science.